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Compound of Interest

Compound Name: Si306

Cat. No.: B15610732 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of Si306, a Src inhibitor with antitumor activity used in laboratory research.[1] Given that a

specific Safety Data Sheet (SDS) for Si306 is not publicly available, the following guidance is

based on established best practices for handling potent, powdered research compounds of

unknown toxicity.

Personal Protective Equipment (PPE)
When handling Si306, a comprehensive approach to personal protection is paramount to

minimize exposure and ensure a safe laboratory environment. The following table summarizes

the recommended PPE.
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PPE Component Specification Purpose

Eye Protection
ANSI Z87.1-compliant safety

glasses or goggles

Protects eyes from splashes or

airborne particles.

Hand Protection Nitrile gloves

Provides a barrier against skin

contact. Double-gloving is

recommended for enhanced

protection.

Body Protection Fully buttoned laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection
NIOSH-approved N95 or

higher respirator

Recommended when handling

the powder outside of a

certified chemical fume hood to

prevent inhalation of fine

particles.

Operational Plan for Safe Handling
A systematic approach to handling Si306 will mitigate risks. The following workflow outlines the

key steps for safe operational procedures.
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Figure 1. Workflow for the safe handling of Si306.
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Disposal Plan
Proper disposal of Si306 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste: Unused Si306 powder, contaminated gloves, weigh boats, and other

disposable materials should be collected in a designated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Solutions containing Si306 and contaminated solvents should be collected in a

separate, sealed, and labeled hazardous liquid waste container. Do not pour down the drain.

Disposal Pathway:

Waste Generation Waste Collection

Final Disposal

Contaminated Solid Items Labeled Solid Waste Container

Unused Si306 & Solutions Labeled Liquid Waste Container

Arrange Pickup by EHS Licensed Hazardous Waste Incineration

Click to download full resolution via product page

Figure 2. Logical pathway for the disposal of Si306 waste.

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidelines on hazardous waste disposal.

Experimental Protocols: Handling and Preparation
of Stock Solutions
Objective: To prepare a stock solution of Si306 for use in in vitro experiments.
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Materials:

Si306 powder (CAS No. 1640012-88-9)[1]

Dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Chemical fume hood

Vortex mixer

Sterile microcentrifuge tubes or vials

Methodology:

Preparation: Perform all operations within a certified chemical fume hood. Ensure all

necessary PPE is worn correctly.

Weighing: Carefully weigh the desired amount of Si306 powder using a calibrated analytical

balance. Use a weigh boat to avoid contamination of the balance.

Dissolving: Transfer the weighed Si306 powder to a sterile vial. Add the calculated volume of

DMSO to achieve the desired stock concentration. Si306 may be dissolved in DMSO.[2]

Mixing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved.

Storage: Store the stock solution at -20°C for up to one month or at -80°C for up to six

months.[2] Avoid repeated freeze-thaw cycles.

This guidance is intended to supplement, not replace, your institution's specific safety

protocols. Always prioritize a culture of safety and consult with your EHS department for any

questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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